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For Researchers, Scientists, and Drug Development Professionals

Introduction
(2,4-Bis(decyloxy)phenyl)methanol is a long-chain aromatic alcohol characterized by a

phenyl ring substituted with two decyloxy groups at the 2 and 4 positions and a methanol

group. This unique structure, featuring both hydrophobic alkyl chains and a hydrophilic alcohol

moiety, imparts distinct physicochemical properties that make it a molecule of interest in

various scientific and industrial fields. Its applications are being explored in materials science,

particularly in the development of liquid crystals and specialized polymers, as well as in the life

sciences for its potential as a building block in the synthesis of more complex organic

molecules with biological activity.[1] The long alkyl chains enhance its solubility in organic

solvents, a valuable characteristic for its use in coatings and functional fluids.[2]

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and potential applications of (2,4-Bis(decyloxy)phenyl)methanol and its long-chain

analogues, with a focus on providing detailed experimental protocols and summarizing key

data for researchers in drug development and related fields.

Chemical Structure and Properties
The chemical structure of (2,4-Bis(decyloxy)phenyl)methanol is defined by a central benzene

ring with three substituents. Two decyloxy chains (-O(CH₂)₉CH₃) are attached at positions 2
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and 4, and a hydroxymethyl group (-CH₂OH) is at position 1. This arrangement results in an

amphipathic molecule with a significant nonpolar character due to the long alkyl chains.
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Chemical Structure of (2,4-Bis(decyloxy)phenyl)methanol

C

C CH₂

C O

C H

C O

C H

H

O

OH

(CH₂)₉CH₃

(CH₂)₉CH₃

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8196620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Synthesis Workflow for (2,4-Dialkoxyphenyl)methanol

2,4-Dihydroxybenzaldehyde

Williamson Ether Synthesis

1-Bromodecane (2 eq.)
K₂CO₃, DMF

2,4-Bis(decyloxy)benzaldehyde

Reduction

NaBH₄

Methanol

(2,4-Bis(decyloxy)phenyl)methanol

Purification
(e.g., Column Chromatography)
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Proposed Antimicrobial Mechanism of Action
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Potential Anti-Inflammatory Signaling Pathway Modulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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